Cas no 1255718-30-9 (1-(Thiophen-2-yl)butan-1-amine hydrochloride)

• Product Name: 1-(Thiophen-2-yl)butan-1-amine hydrochloride
• CAS No: 1255718-30-9
• MF: C₈H₁₄ClNS
• MW: 191.72145986557
• MDL: MFCD18071233
• CID: 4582432
• PubChem ID: 50944213
• Update Time: 2025-08-05

1-(Thiophen-2-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-yl)butan-1-amine hydrochloride
• [1-(2-thienyl)butyl]amine hydrochloride
• 1-(2-Thienyl)-1-butanamine hydrochloride
• 1-thiophen-2-ylbutan-1-amine;hydrochloride
• 1-(Thiophen-2-yl)butan-1-amine HCl
• N17049
• Y14857
• 1-(2-Thienyl)-1-butanamine hydrochloride, AldrichCPR
• CS-0152452
• AKOS027426237
• 1255718-30-9
• MFCD18071233
• 1-(Thiophen-2-yl)butan-1-aminehydrochloride
• BS-15078
• C8H14ClNS

• MDL： MFCD18071233
• Inchi： 1S/C8H13NS.ClH/c1-2-4-7(9)8-5-3-6-10-8;/h3,5-7H,2,4,9H2,1H3;1H
• InChI Key： DNYQWFOHMZFXMJ-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CCC)N

Computed Properties

• Exact Mass: 191.0535483g/mol
• Monoisotopic Mass: 191.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3

Additional information on 1-(Thiophen-2-yl)butan-1-amine hydrochloride

Research Brief on 1-(Thiophen-2-yl)butan-1-amine hydrochloride (CAS: 1255718-30-9): Recent Advances and Applications

1-(Thiophen-2-yl)butan-1-amine hydrochloride (CAS: 1255718-30-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its thiophene moiety and amine hydrochloride functional group, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

Recent literature highlights the role of 1-(Thiophen-2-yl)butan-1-amine hydrochloride in the modulation of central nervous system (CNS) targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. The compound's unique structural features, including the thiophene ring, contribute to its ability to cross the blood-brain barrier, enhancing its bioavailability and therapeutic efficacy. Further in vitro and in vivo studies are underway to validate these findings and explore its mechanism of action in greater detail.

In addition to its CNS applications, 1-(Thiophen-2-yl)butan-1-amine hydrochloride has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) reported its efficacy against Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a potential candidate for the development of new antibiotics. Researchers are now focusing on optimizing its chemical structure to enhance its antimicrobial activity while minimizing toxicity.

The synthetic pathways for 1-(Thiophen-2-yl)butan-1-amine hydrochloride have also been a subject of recent research. A novel, high-yield synthesis method was described in Organic Process Research & Development (2023), which utilizes a catalytic asymmetric hydrogenation approach. This method not only improves the efficiency of the synthesis but also ensures the production of enantiomerically pure forms of the compound, which is critical for its pharmacological applications. The development of such scalable and cost-effective synthetic routes is expected to facilitate further preclinical and clinical studies.

Despite its promising potential, challenges remain in the development of 1-(Thiophen-2-yl)butan-1-amine hydrochloride as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research is focused on conducting comprehensive pharmacokinetic and toxicological studies to evaluate its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this compound from bench to bedside.

In conclusion, 1-(Thiophen-2-yl)butan-1-amine hydrochloride (CAS: 1255718-30-9) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse pharmacological properties, coupled with advances in synthetic methodologies, position it as a valuable candidate for further drug development. Future research should prioritize elucidating its mechanisms of action, optimizing its therapeutic efficacy, and addressing potential safety concerns. The continued exploration of this compound holds significant promise for addressing unmet medical needs in CNS disorders and infectious diseases.